Vinyl acetate

Specification

• Description: Vinyl acetate appears as a clear colorless liquid. Flash point 18°F. Density 7.8 lb / gal. Slightly soluble in water. Vapors are heavier than air. Vapors irritate the eyes and respiratory system. May polymerize if heated or contaminated. If polymerization occurs inside a container, the container may violently rupture. Used to make adhesives, paints, and plastics.; Vinyl acetate is an industrial chemical that is produced in large amounts in the United States. It is a clear, colorless liquid with a sweet, fruity smell. It is very flammable and may be ignited by heat, sparks, or flames. Vinyl acetate is used to make other industrial chemicals. These chemicals are used mainly to make glues for the packaging and building industries. They are also used to make paints, textiles, and paper. Vinyl acetate is also used as a coating in plastic films for food packaging and as a modifier of food starch.; Vinyl acetate is an acetate ester.
• CAS No.: 9003-20-7
• Molecular Formula: C4H6O2; CH3COOCH=CH2; CH3COOCHCH2; C4H6O2
• Molecular Weight: 86.09 g/mol
• IUPAC Name: ethenyl acetate
• Standard InChI: InChI=1S/C4H6O2/c1-3-6-4(2)5/h3H,1H2,2H3
• Standard InChI Key: XTXRWKRVRITETP-UHFFFAOYSA-N
• Impurities: Typical /USA/ specifications are: ... acidity (as acetic acid), aldehydes (as acetaldehyde), 0.005% max, water, 0.04% max ...; In western Europe, vinyl acetate produced by the gas-phase ethylene process has the following typical specifications: ... ethyl acetate, 323 mg/kg (ppm): water, 240 mg/kg (ppm); methyl acetate, 175 mg/kg (ppm); acetaldehyde, 6 mg/kg (ppm); & acrolein, 1 mg/kg (ppm).; Typical specifications for vinyl acetate in Japan are as follows: ... free acid (as acetic acid), 0.01% max; free aldehydes (as acetaldehyde), 0.05% max ... moisture, 0.2% max ...
• SMILES: CC(=O)OC=C
• Canonical SMILES: CC(=O)OC=C
• Boiling Point: 162 to 163 °F at 760 mm Hg (EPA, 1998); 72.5 °C; 72.8 °C; 72.7 °C; 162°F
• Colorform: COLORLESS, MOBILE LIQUID; Clear, colorless liquid
• Flash Point: 18 °F (EPA, 1998); -8 °C, 18 °F (CLOSED CUP); 0.5-0.9 °C (open cup); -8 °C c.c.; 18°F
• Melting Point: -136 °F (EPA, 1998); -93.2 °C; -100°C; -136°F